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Compound of Interest

Compound Name: 1,3-Dicyclohexylpropane

Cat. No.: B3051180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dicyclohexylpropane is a saturated cycloalkane that presents potential as a synthetic

lubricant base oil. Its fully saturated structure, composed of two cyclohexyl rings connected by

a propane linker, suggests inherent thermal and oxidative stability, which are critical properties

for high-performance lubricants. This document provides an overview of its potential

applications, summarizes its physicochemical properties, and details experimental protocols for

its evaluation as a lubricant base oil. The unique molecular structure of 1,3-
dicyclohexylpropane may offer advantages in terms of viscosity-temperature characteristics

and low-temperature fluidity, making it a candidate for specialized lubrication applications

where mineral oils and other synthetic base stocks may have limitations.

Physicochemical Properties
While extensive data on the specific lubricant properties of 1,3-dicyclohexylpropane is not

readily available in public literature, its basic physical characteristics have been reported.

Further experimental evaluation is necessary to fully characterize its performance as a lubricant

base oil.

Table 1: Physicochemical Properties of 1,3-Dicyclohexylpropane
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Property Value Unit Reference

Molecular Formula C₁₅H₂₈ - [1][2]

Molecular Weight 208.38 g/mol [1][2]

Density 0.8728 g/cm³ [1][2]

Melting Point -17 °C [1][2]

Boiling Point 291.69 °C [1][2]

Flash Point 118.1 °C [1]

Refractive Index 1.4736 - [1][2]

Potential Advantages as a Lubricant Base Oil
The molecular structure of 1,3-dicyclohexylpropane suggests several potential advantages as

a lubricant base oil:

Thermal and Oxidative Stability: As a saturated cycloalkane, it is expected to exhibit good

resistance to thermal breakdown and oxidation, which are primary degradation pathways for

lubricants. This could lead to longer service life and reduced formation of sludge and

deposits.

Viscosity-Temperature Characteristics: The presence of cyclohexyl rings can contribute to a

favorable viscosity index (VI), meaning its viscosity changes less with temperature

fluctuations compared to some conventional base oils.

Low-Temperature Fluidity: The relatively low melting point of -17°C suggests that it may have

good low-temperature properties, which is crucial for applications in cold environments.[1][2]

Hydrolytic Stability: Being a hydrocarbon, it is inherently resistant to hydrolysis, a

degradation mechanism that can affect ester-based synthetic lubricants.

Experimental Protocols for Lubricant Base Oil
Evaluation
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To thoroughly assess the suitability of 1,3-dicyclohexylpropane as a lubricant base oil, a

series of standard tests should be conducted. The following protocols are based on widely

accepted ASTM International standards.

Viscometric Properties
Objective: To determine the kinematic viscosity at standard temperatures and calculate the

Viscosity Index (VI), a key indicator of the oil's viscosity-temperature behavior.

Protocol:

Kinematic Viscosity at 40°C and 100°C (ASTM D445):

Use a calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde).

Maintain a constant temperature bath at 40°C ± 0.02°C and subsequently at 100°C ±

0.02°C.

Introduce a known volume of the 1,3-dicyclohexylpropane sample into the viscometer.

Allow the sample to reach thermal equilibrium in the bath.

Measure the time required for the liquid to flow between two marked points on the

viscometer.

Calculate the kinematic viscosity (in centistokes, cSt) by multiplying the flow time by the

viscometer calibration constant.

Perform multiple measurements to ensure repeatability.

Viscosity Index Calculation (ASTM D2270):

Using the kinematic viscosity values obtained at 40°C and 100°C, calculate the Viscosity

Index using the standard formulas and tables provided in the ASTM D2270 standard.

Low-Temperature Fluidity
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Objective: To determine the pour point, which indicates the lowest temperature at which the oil

will still flow.

Protocol (ASTM D97):

Pour the 1,3-dicyclohexylpropane sample into a test jar to the prescribed level.

Preheat the sample if necessary to remove any thermal history.

Insert a thermometer and cork, and place the test jar in a cooling bath.

At each thermometer reading that is a multiple of 3°C, remove the jar from the bath and tilt it

to ascertain whether there is movement of the oil.

The pour point is the lowest temperature at which movement of the oil is observed, plus 3°C.

Thermal and Oxidative Stability
Objective: To evaluate the resistance of the oil to degradation at elevated temperatures in the

presence of oxygen.

Protocol (Rotating Pressure Vessel Oxidation Test - RPVOT, ASTM D2272):

Place a 50 g sample of 1,3-dicyclohexylpropane in a glass container.

Add 5 ml of distilled water and a polished copper catalyst coil.

Place the container in a pressure vessel (bomb).

Seal the bomb and charge it with oxygen to a pressure of 90 psi.

Place the bomb in a heating bath maintained at 150°C and rotate it at 100 rpm.

Continuously record the pressure inside the bomb.

The oxidation induction time is the time taken for the pressure to drop by a specified amount

from the maximum pressure, indicating the onset of rapid oxidation. A longer induction time

signifies higher oxidative stability.
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Logical Workflow for Evaluation
The following diagram illustrates the logical workflow for the synthesis and evaluation of 1,3-
dicyclohexylpropane as a lubricant base oil.
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Caption: Workflow for Synthesis and Lubricant Evaluation.
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Formulation and Performance Testing
Following the characterization of the neat 1,3-dicyclohexylpropane, it should be blended with

a standard additive package (including anti-wear agents, antioxidants, detergents, etc.) to

formulate a finished lubricant. The performance of this formulated lubricant should then be

evaluated through tribological testing (e.g., four-ball wear test, pin-on-disk test) to assess its

friction and wear characteristics. These results should be compared against lubricants

formulated with conventional and other synthetic base oils to determine the relative

performance of 1,3-dicyclohexylpropane.

Conclusion
1,3-Dicyclohexylpropane holds promise as a synthetic lubricant base oil due to its saturated

cycloalkane structure. Its anticipated good thermal and oxidative stability, combined with

potentially favorable viscosity-temperature and low-temperature properties, make it a subject of

interest for further research and development in the field of high-performance lubricants. The

experimental protocols outlined in this document provide a framework for a comprehensive

evaluation of its potential. Further studies are required to generate the quantitative data

necessary to fully understand its performance characteristics and identify suitable applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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